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Compound of Interest

Compound Name: 2-(Methylthio)ethanol

Cat. No.: B031312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-
(methylthio)ethanol, a key intermediate in various organic synthesis applications, including

the development of pharmaceuticals and agrochemicals. The primary focus of this document is

the synthesis route utilizing sodium thiomethoxide as the key reagent. This guide will detail the

underlying chemical principles, provide adaptable experimental protocols, and present relevant

quantitative data for the synthesis and characterization of the target molecule.

Introduction
2-(Methylthio)ethanol, also known as methyl cellosolve sulfide, is a bifunctional molecule

containing both a thioether and a primary alcohol functional group. This unique structure makes

it a versatile building block in organic synthesis. Its applications range from the synthesis of

complex heterocyclic compounds to its use as a precursor for active pharmaceutical

ingredients. The synthesis of 2-(methylthio)ethanol is most commonly achieved through the

nucleophilic substitution of a suitable two-carbon electrophile with a methylthiolate source. This

guide will focus on the use of sodium thiomethoxide for this purpose.

Reaction Principle
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The core of this synthesis is a Williamson ether synthesis-like reaction, specifically a

thioetherification. In this reaction, the highly nucleophilic thiomethoxide anion (CH₃S⁻), derived

from sodium thiomethoxide, attacks an electrophilic carbon, displacing a leaving group. Two

primary electrophilic starting materials are commonly considered for this synthesis: 2-

chloroethanol and ethylene oxide.

Route A: From 2-Chloroethanol

This is a classic Sₙ2 reaction where the thiomethoxide ion attacks the carbon atom bearing the

chlorine atom in 2-chloroethanol. The chloride ion is an excellent leaving group, making this

reaction efficient.

Route B: From Ethylene Oxide

This route involves the ring-opening of the strained epoxide ring of ethylene oxide by the

thiomethoxide nucleophile. This reaction is also highly efficient due to the relief of ring strain.

Experimental Protocols
The following protocols are detailed methodologies for the synthesis of 2-(methylthio)ethanol.
While a specific protocol for this exact molecule is not readily available in the searched

literature, the following procedure is adapted from a reliable and analogous synthesis of a

dithioether from a dithiol and 2-chloroethanol, as described in Organic Syntheses.[1]

Synthesis of 2-(Methylthio)ethanol from Methyl
Mercaptan and 2-Chloroethanol (In situ generation of
Sodium Thiomethoxide)
This protocol describes the in situ formation of sodium thiomethoxide from methyl mercaptan

and sodium metal, followed by the reaction with 2-chloroethanol.

Materials and Equipment:

Three-necked round-bottom flask

Mechanical stirrer
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Reflux condenser with a nitrogen inlet

Pressure-equalizing dropping funnel

Heating mantle

Methyl mercaptan (CH₃SH)

Sodium metal (Na)

Absolute ethanol (EtOH)

2-Chloroethanol (ClCH₂CH₂OH)

Standard laboratory glassware for workup and distillation

Procedure:

Apparatus Setup: A 500 mL three-necked round-bottom flask is equipped with a mechanical

stirrer, a reflux condenser connected to a nitrogen inlet, and a pressure-equalizing dropping

funnel. The entire apparatus should be flame-dried or oven-dried and assembled under a

nitrogen atmosphere to ensure anhydrous conditions.

Sodium Ethoxide Formation: The flask is charged with 250 mL of absolute ethanol. While

stirring, 0.25 mol of sodium metal is cautiously added in small portions. The reaction is

exothermic and produces hydrogen gas, which should be safely vented.

Sodium Thiomethoxide Formation: After all the sodium has dissolved, the resulting sodium

ethoxide solution is warmed to 45–50°C. A solution of 0.25 mol of methyl mercaptan in a

small amount of absolute ethanol is added dropwise from the dropping funnel over a period

of 15-30 minutes.

Reaction with 2-Chloroethanol: To the freshly prepared sodium thiomethoxide solution, 0.25

mol of 2-chloroethanol is added dropwise.

Reflux: The reaction mixture is then heated to reflux and maintained at this temperature for

3–4 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC) or gas chromatography (GC).
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Workup: After the reaction is complete, the mixture is allowed to cool to room temperature.

The precipitated sodium chloride is removed by filtration.

Purification: The filtrate is concentrated using a rotary evaporator to remove the ethanol. The

resulting crude 2-(methylthio)ethanol is then purified by fractional distillation under reduced

pressure.[1]

Data Presentation
While specific yield data for the synthesis of 2-(methylthio)ethanol via this exact method is not

available in the searched literature, analogous reactions suggest that high yields can be

expected. For instance, the synthesis of 2-(ethylthio)ethanol from ethyl mercaptan and ethylene

oxide can achieve yields of over 90%.[2][3] The physical and chemical properties of 2-
(methylthio)ethanol are well-documented.

Property Value

Molecular Formula C₃H₈OS

Molecular Weight 92.16 g/mol

Boiling Point 169-171 °C (lit.)

Density 1.06 g/mL at 25 °C (lit.)

Refractive Index (n₂₀/D) 1.4930 (lit.)

Appearance Clear colorless to pale yellow liquid

Mandatory Visualizations
Reaction Pathway
The following diagram illustrates the two primary synthetic routes to 2-(methylthio)ethanol
from sodium thiomethoxide.
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Caption: Synthetic routes to 2-(Methylthio)ethanol.

Experimental Workflow
The following diagram outlines the key steps in the laboratory synthesis and purification of 2-
(methylthio)ethanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b031312?utm_src=pdf-body-img
https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Preparation

Synthesis

Workup & Purification

Setup Dry Glassware
under Nitrogen

Prepare Sodium Ethoxide
in Absolute Ethanol

Add Methyl Mercaptan
to form Sodium Thiomethoxide

Add 2-Chloroethanol
Dropwise

Reflux Reaction Mixture
(3-4 hours)

Cool to Room Temperature
& Filter NaCl

Concentrate Filtrate
(Rotary Evaporation)

Fractional Distillation
(under vacuum)

Characterize Pure Product
(GC, NMR, IR)

Click to download full resolution via product page

Caption: Workflow for 2-(Methylthio)ethanol synthesis.
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Safety Considerations
Methyl Mercaptan: Is a toxic, flammable gas with an extremely unpleasant odor. All

manipulations should be performed in a well-ventilated fume hood.

Sodium Metal: Reacts violently with water. It should be handled with care under an inert

atmosphere.

2-Chloroethanol: Is toxic and should be handled with appropriate personal protective

equipment (PPE), including gloves and safety glasses.

Ethylene Oxide: Is a flammable, carcinogenic, and explosive gas. It should only be handled

by trained personnel in a controlled environment.

This guide provides a framework for the synthesis of 2-(methylthio)ethanol. Researchers

should always consult relevant safety data sheets (SDS) and perform a thorough risk

assessment before conducting any chemical synthesis. The provided protocols may require

optimization based on the specific laboratory conditions and desired scale of the reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. US3213144A - Production of 2-(ethylthio) ethanol - Google Patents [patents.google.com]

3. US3487113A - Production of 2-(ethylthio)ethanol - Google Patents [patents.google.com]

To cite this document: BenchChem. [Synthesis of 2-(Methylthio)ethanol Using Sodium
Thiomethoxide: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b031312#2-methylthio-ethanol-synthesis-using-
sodium-thiomethoxide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b031312?utm_src=pdf-body
https://www.benchchem.com/product/b031312?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=CV8P0592
https://patents.google.com/patent/US3213144A/en
https://patents.google.com/patent/US3487113A/en
https://www.benchchem.com/product/b031312#2-methylthio-ethanol-synthesis-using-sodium-thiomethoxide
https://www.benchchem.com/product/b031312#2-methylthio-ethanol-synthesis-using-sodium-thiomethoxide
https://www.benchchem.com/product/b031312#2-methylthio-ethanol-synthesis-using-sodium-thiomethoxide
https://www.benchchem.com/product/b031312#2-methylthio-ethanol-synthesis-using-sodium-thiomethoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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